3-[[3-(Trifluoromethoxy)phenyl]ethynyl]aniline

• Molecular Formula: C15H10F3NO
• Molecular Weight: 277.24 g/mol
• IUPAC Name: 3-[2-[3-(trifluoromethoxy)phenyl]ethynyl]aniline
• InChI: InChI=1S/C15H10F3NO/c16-15(17,18)20-14-6-2-4-12(10-14)8-7-11-3-1-5-13(19)9-11/h1-6,9-10H,19H2
• InChI Key: ZLSVFHWLHCFJLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C#CC2=CC(=CC=C2)OC(F)(F)F

Description

3-[[3-(Trifluoromethoxy)phenyl]ethynyl]aniline is a useful research compound. Its molecular formula is C15H10F3NO and its molecular weight is 277.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[[3-(Trifluoromethoxy)phenyl]ethynyl]aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[[3-(Trifluoromethoxy)phenyl]ethynyl]aniline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A multinecked flask as described in Example 1 was charged with 5.0 g (0.021 mol) of m-bromophenyl trifluoromethyl ether, 50 ml of dried, degassed triethylamine, 2.43 g (0.212 mol) of 3-aminophenylacetylene, 0.048 g (0.68 mmol) of bis(triphenylphosphine) palladium II chloride, 0.148 g (0.564 mmol) of triphenylphosphine, and 0.03 g (0.157 mmol) of cuprous iodide. The reaction mixture was heated at 65° C. for 20 hours at which point gas chromotography showed the reaction to be complete. The product mixture was cooled to room temperature and diluted with 75 ml of ether. Filtration of the insoluble triethylamine hydrobromide salt by-product followed by concentration of the filtrate gave the crude product as a viscous orange-colored liquid. Short path distillation of the crude product under reduced pressure gave 5.1 g (0.018 mol, 86% yield) of the purified product as a colorless liquid.